5-Butyl-1H-pyrazole-3-carboxylic acid
5-Butyl-1H-pyrazole-3-carboxylic acid
LUF6283 is a partial agonist of GPR109A/HCA2 G protein-coupled receptors (Ki = 0.55 μM in a radioligand binding assay). It stimulates [35S]-GTPγS binding and increases phosphorylation of ERK in HEK293T cells expressing GPR109A/HCA2 receptors (EC50s = 3.1 and 0.32 μM, respectively). In vivo, LUF6283 (400 mg/kg per day) reduces plasma levels of VLDL and hepatic expression of apolipoprotein B in mice.
LUF6283 is a partial agonist of hydroxycarboxylic acid receptor 2
LUF6283 is a partial agonist of hydroxycarboxylic acid receptor 2
Brand Name:
Vulcanchem
CAS No.:
92933-48-7
VCID:
VC0533767
InChI:
InChI=1S/C8H12N2O2/c1-2-3-4-6-5-7(8(11)12)10-9-6/h5H,2-4H2,1H3,(H,9,10)(H,11,12)
SMILES:
CCCCC1=CC(=NN1)C(=O)O
Molecular Formula:
C8H12N2O2
Molecular Weight:
168.19 g/mol
5-Butyl-1H-pyrazole-3-carboxylic acid
CAS No.: 92933-48-7
Cat. No.: VC0533767
Molecular Formula: C8H12N2O2
Molecular Weight: 168.19 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | LUF6283 is a partial agonist of GPR109A/HCA2 G protein-coupled receptors (Ki = 0.55 μM in a radioligand binding assay). It stimulates [35S]-GTPγS binding and increases phosphorylation of ERK in HEK293T cells expressing GPR109A/HCA2 receptors (EC50s = 3.1 and 0.32 μM, respectively). In vivo, LUF6283 (400 mg/kg per day) reduces plasma levels of VLDL and hepatic expression of apolipoprotein B in mice. LUF6283 is a partial agonist of hydroxycarboxylic acid receptor 2 |
|---|---|
| CAS No. | 92933-48-7 |
| Molecular Formula | C8H12N2O2 |
| Molecular Weight | 168.19 g/mol |
| IUPAC Name | 5-butyl-1H-pyrazole-3-carboxylic acid |
| Standard InChI | InChI=1S/C8H12N2O2/c1-2-3-4-6-5-7(8(11)12)10-9-6/h5H,2-4H2,1H3,(H,9,10)(H,11,12) |
| Standard InChI Key | ZJTXSGLJNBAMJS-UHFFFAOYSA-N |
| SMILES | CCCCC1=CC(=NN1)C(=O)O |
| Canonical SMILES | CCCCC1=CC(=NN1)C(=O)O |
| Appearance | Solid powder |
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